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Compound of Interest

Compound Name: BIBF0775

Cat. No.: B10752362

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro specificity of BIBF 0775, also known

as Nintedanib, against other multi-targeted kinase inhibitors. The information presented is

supported by experimental data to aid in the evaluation of this compound for research and drug

development purposes.

Nintedanib is a potent small-molecule inhibitor targeting key receptor tyrosine kinases (RTKs)

involved in angiogenesis and tumor growth: vascular endothelial growth factor receptors

(VEGFR), fibroblast growth factor receptors (FGFR), and platelet-derived growth factor

receptors (PDGFR).[1][2][3][4] Its efficacy is attributed to this "triple angiokinase" inhibition.[1]

[2][3] This guide will delve into the in vitro kinase selectivity of Nintedanib and compare it with

other well-established kinase inhibitors, namely Sunitinib, Sorafenib, and Vandetanib.

Comparative Kinase Inhibition Profiles
The following tables summarize the in vitro inhibitory activity (IC50 in nM) of Nintedanib and

comparator compounds against their primary targets and a selection of other kinases. This data

has been compiled from various sources and provides a comparative overview of their potency

and selectivity.
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Table 1: Inhibition of Primary Angiogenic Receptor Tyrosine Kinases

Kinase
Nintedanib
(BIBF 0775)
IC50 (nM)

Sunitinib IC50
(nM)

Sorafenib IC50
(nM)

Vandetanib
IC50 (nM)

VEGFR1 34[1][5] - - -

VEGFR2 13-21[1][5] - 90[6] 40[7]

VEGFR3 13[1][5] - 20[6] 110[7]

FGFR1 69[1][5] - 580[3] >1100[8]

FGFR2 37[1][5] - - -

FGFR3 108[1][5] - - -

PDGFRα 59[1][5] - - -

PDGFRβ 65[1][5] - 57[6] >3600[8]

Table 2: Inhibition of Other Selected Kinases
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Kinase
Nintedanib
(BIBF 0775)
IC50 (nM)

Sunitinib IC50
(nM)

Sorafenib IC50
(nM)

Vandetanib
IC50 (nM)

c-Kit - - 68[6] >10000[8]

Flt-3 26[5] - 58[6] -

RET - - - 130[7]

EGFR >1000[9] - >1000[3] 500[7]

Src - - - -

Lck 16[5] - - -

Lyn - - - -

B-Raf - -
22 (wild-type), 38

(V599E)[3]
-

Raf-1 - - 6[3] -

Note: A head-to-head comparison revealed Nintedanib to have a more potent and balanced

inhibition profile across the triple angiokinase panel compared to Sunitinib, Vandetanib,

Pazopanib, and Cediranib.[2] Sorafenib was found to be the least potent in this specific

comparison.[2] A broader screening of Nintedanib against 245 kinases identified an additional

21 kinases inhibited with IC50 values below 100 nM.[2]

Signaling Pathway and Experimental Workflow
To visually represent the mechanism of action and the experimental process for determining

kinase inhibition, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. aacrjournals.org [aacrjournals.org]

2. Triple Angiokinase Inhibitor Nintedanib Directly Inhibits Tumor Cell Growth and Induces
Tumor Shrinkage via Blocking Oncogenic Receptor Tyrosine Kinases - PMC
[pmc.ncbi.nlm.nih.gov]

3. BIBF 1120 (Nintedanib), a triple angiokinase inhibitor, induces hypoxia but not EMT and
blocks progression of preclinical models of lung and pancreatic cancer - PMC
[pmc.ncbi.nlm.nih.gov]

4. pubs.acs.org [pubs.acs.org]

5. selleckchem.com [selleckchem.com]

6. Comparative Efficacy, Safety, and Costs of Sorafenib vs. Sunitinib as First-Line Therapy
for Metastatic Renal Cell Carcinoma: A Systematic Review and Meta-Analysis - PMC
[pmc.ncbi.nlm.nih.gov]

7. promega.com [promega.com]

8. indigobiosciences.com [indigobiosciences.com]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [In Vitro Specificity of BIBF 0775 (Nintedanib): A
Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10752362/docs#in-vitro-specificity-of-bibf-0775-
nintedanib-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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